Cas no 18970-30-4 (4,4'-Diisopropyl-1,1'-biphenyl)

• Product Name: 4,4'-Diisopropyl-1,1'-biphenyl
• CAS No: 18970-30-4
• MF: C₁₈H₂₂
• MW: 238.367285251617
• MDL: MFCD00043533
• CID: 51189
• PubChem ID: 87568498
• Update Time: 2025-04-18

4,4'-Diisopropyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diisopropyl-1,1'-biphenyl
• 3,4-Diisopropylbiphenyl
• 4,4'-Diisopropylbiphenyl
• 1-propan-2-yl-4-(4-propan-2-ylphenyl)benzene
• 4,4′-Diisopropylbiphenyl
• 4,4'-bis(isopropyl)biphenyl
• 4,4'-diisopropanylbiphenyl
• 4,4'-DIISOPROPYLBIPHENYLE
• -Diisopropylbiphenyl
• 1,1'-Biphenyl, 4,4'-diisopropyl
• 4,4'-Bis(1-methylethyl)-1,1'-biphenyl
• 1,1'-Biphenyl, 4,4'-bis-(1-methylethyl)
• 1-(propan-2-yl)-4-[4-(propan-2-yl)phenyl]benzene
• 4,4''-DIISOPROPYLBIPHENYL 98+%
• 4,4'-Di-iso-propylbiphenyl
• 1,1'-Biphenyl, 4,4'-bis(1-methylethyl)-
• 4,4 -diisopropylbiphenyl
• WR8G413L6A
• Biphenyl, 4,4'-diisopropyl-
• PubChem17483
• p,p'-Diisopropylbiphenyl
• C6H3ClN4O
• NUEUMFZLNOCRCQ-UHFFFAOYSA-N
• 1,1'-Biphenyl, 4,4'-diis
• FT-0617062
• NS00009624
• P,P'-BICUMYL
• DTXSID40891217
• 4,4/'-Diisopropylbiphenyl
• 4,4'-DIISOPROPYLDIPHENYL
• A813348
• AS-40304
• 18970-30-4
• SY049011
• Q27292787
• MFCD00043533
• AKOS015838395
• CS-0206234
• 4,4 inverted exclamation mark -Diisopropylbiphenyl
• UNII-WR8G413L6A
• D2047
• 4,4'-Diisopropyl-1,1'-biphenyl;
• DTXCID007992
• 4,4''-Diisopropylbiphenyl

• MDL： MFCD00043533
• Inchi： 1S/C18H22/c1-13(2)15-5-9-17(10-6-15)18-11-7-16(8-12-18)14(3)4/h5-14H,1-4H3
• InChI Key： NUEUMFZLNOCRCQ-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC(=CC=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.935
• Melting Point: 65.0 to 68.0 deg-C
• Boiling Point: 330.6°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.533
• PSA: 0.00000
• LogP: 5.60040
• Solubility: Uncertain

4,4'-Diisopropyl-1,1'-biphenyl Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives